1,3-Difluoro-4-methoxy-2-nitrobenzene

• IUPAC Name: 1,3-difluoro-4-methoxy-2-nitrobenzene
• InChI: InChI=1S/C7H5F2NO3/c1-13-5-3-2-4(8)7(6(5)9)10(11)12/h2-3H,1H3
• InChI Key: JRCWHMFFZDIBFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)F)[N+](=O)[O-])F
• Molecular Formula: C7H5F2NO3
• Molecular Weight: 189.12 g/mol

Description

1,3-Difluoro-2-methoxy-4-nitrobenzene is a chemical compound with the molecular formula C7H5F2NO3. It has a molecular weight of 189.12. The compound is typically a liquid.

Molecular Structure Analysis

The InChI code for 1,3-Difluoro-2-methoxy-4-nitrobenzene is 1S/C7H5F2NO3/c1-13-7-4(8)2-3-5(6(7)9)10(11)12/h2-3H,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

1,3-Difluoro-2-methoxy-4-nitrobenzene is a liquid. Other physical and chemical properties such as boiling point, melting point, and density were not found in the search results.

Scientific Research Applications

Crystal Structure Analysis

• Title: 2,4-Diiodo-3-nitroanisole
• Study: The study focused on the crystal structure of 1,3-diiodo-4-methoxy-2-nitrobenzene, analyzing the arrangement and interactions within the crystal lattice. The results highlighted aromatic π–π stacking and potential weak C—I⋯π interactions, contributing to the understanding of molecular interactions and structural properties of similar nitrobenzene derivatives.
• Source: Xianfei Li et al., 2012.

• Title: Temporary anion states and dissociative electron attachment to nitrobenzene derivatives
• Study: The paper investigated the interaction of electrons with nitrobenzene derivatives, providing insights into the formation of reactive intermediates and the mechanisms of electron attachment and detachment. This research is crucial for understanding the reactivity and stability of nitroaromatic compounds in various chemical processes.
• Source: N. Asfandiarov et al., 2007.

Safety and Hazards

The compound has several hazard statements including H302, H315, H319, H332, H335. These codes indicate that the compound can be harmful if swallowed, causes skin irritation, causes serious eye irritation, can be harmful if inhaled, and may cause respiratory irritation.